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Compound of Interest

Compound Name: 4-Heptanol, 1,1-diethoxy-

Cat. No.: B15421435 Get Quote

This technical guide addresses the chemical compound specified as "4-Heptanol, 1,1-
diethoxy-". Initial database searches indicate that this name is ambiguous and likely a

conflation of two distinct chemical entities: 4-Heptanol and 1,1-diethoxyheptane. The

systematic IUPAC name for a molecule containing both functionalities would be 1,1-

diethoxyheptan-4-ol. However, a dedicated CAS number and specific experimental data for

1,1-diethoxyheptan-4-ol are not readily available in common chemical databases, suggesting it

is not a widely studied or commercially available compound.

Therefore, this guide provides a comprehensive overview of the two related, well-documented

compounds to best address the apparent query.

Part 1: 4-Heptanol
4-Heptanol is a secondary alcohol that sees use as a solvent and an intermediate in the

synthesis of various organic compounds.

IUPAC Name: heptan-4-ol[1][2] CAS Number: 589-55-9[1][2]

Quantitative Data
The following table summarizes the key physicochemical properties of 4-Heptanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15421435?utm_src=pdf-interest
https://www.benchchem.com/product/b15421435?utm_src=pdf-body
https://www.benchchem.com/product/b15421435?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589559&Mask=F
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589559&Mask=F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15421435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Source(s)

Molecular Formula C₇H₁₆O - [1][2]

Molecular Weight 116.20 g/mol [1][3]

Density 0.817 g/cm³ at 20°C Alfa Aesar

Boiling Point 155-156 °C at 760 mmHg TCI America

Flash Point 57 °C TCI America

Refractive Index 1.421 at 20°C TCI America

Purity >97.0 % (GC) [3]

Experimental Protocols
General Synthesis of 4-Heptanol via Grignard Reaction:

A common method for the synthesis of 4-heptanol is the Grignard reaction between

propylmagnesium bromide and butyraldehyde.

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and magnetic stirrer, magnesium turnings are suspended in

anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon). 1-

Bromopropane is added dropwise from the dropping funnel to initiate the formation of the

Grignard reagent, propylmagnesium bromide. The reaction is typically exothermic and may

require cooling to maintain a gentle reflux.

Reaction with Aldehyde: Once the Grignard reagent formation is complete, a solution of

butyraldehyde in anhydrous diethyl ether is added dropwise to the stirred solution at a

controlled temperature (often 0°C).

Quenching and Work-up: The reaction mixture is then quenched by the slow addition of a

saturated aqueous solution of ammonium chloride or dilute hydrochloric acid. The aqueous

and organic layers are separated.

Purification: The organic layer is washed with brine, dried over an anhydrous drying agent

(e.g., magnesium sulfate), and the solvent is removed by rotary evaporation. The crude 4-
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heptanol is then purified by fractional distillation under reduced pressure.

Oxidation of 4-Heptanol to 4-Heptanone:

4-Heptanol can be oxidized to its corresponding ketone, 4-heptanone, using various oxidizing

agents.[4] A common laboratory-scale procedure involves sodium dichromate in sulfuric acid.

A solution of sodium dichromate in water and concentrated sulfuric acid is prepared in an

Erlenmeyer flask and cooled in an ice bath.

4-Heptanol is added dropwise to the stirred oxidizing solution, ensuring the temperature is

controlled. The color of the reaction mixture will typically change from orange to green.[5]

After the addition is complete, the mixture is stirred for a specified time to ensure the reaction

goes to completion.

The product, 4-heptanone, is then isolated by extraction with an organic solvent, followed by

washing, drying, and purification by distillation.[5]

Biological Interaction and Signaling
While specific signaling pathways for 4-heptanol are not extensively documented, its isomer, 1-

heptanol, has been shown to modulate cell membrane properties, which in turn affects cellular

signaling. For instance, in mast cells, 1-heptanol can increase membrane fluidity.[6] This can

lead to the dysregulation of signaling cascades, such as the FcεRI signaling pathway, by

altering the spatial organization and interaction of receptor and effector proteins within the

membrane.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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